3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
Overview
Description
3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid is an organic compound with the molecular formula C10H10O4 . It appears as a pale brown powder .
Synthesis Analysis
While specific synthesis methods for 3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid were not found in the search results, a related compound, 3,4-dihydro-2H-1,5-benzodioxepine-7,8-dicarboxylic acid, has been synthesized during efforts to create tetrasubstituted dibenzo-14-crown-4 derivatives .
Molecular Structure Analysis
The InChI Key for this compound is BYYFEADAQZCIGM-UHFFFAOYNA-N . The SMILES representation is OC(=O)C1CCOC2=CC=CC=C2O1 .
Physical And Chemical Properties Analysis
This compound has a melting point range of 144.0-150.0°C . It has a molecular weight of 194.19 .
Scientific Research Applications
Organic Synthesis Intermediates
This compound serves as a versatile intermediate in organic synthesis. Its structure is conducive to further chemical modifications, making it a valuable starting point for synthesizing a variety of complex organic molecules. For instance, it can undergo reactions such as esterification, amidation, and alkylation, enabling the creation of diverse derivatives with potential applications in medicinal chemistry and material science .
Medicinal Chemistry
In medicinal chemistry, this compound’s scaffold is of interest due to its resemblance to naturally occurring bioactive molecules. Researchers have explored its use in the design of novel therapeutic agents, particularly those targeting neurological disorders. Its derivatives may exhibit pharmacological activities, including anticonvulsant, antidepressant, and anxiolytic effects .
Material Science
The unique ring structure of 3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid can be incorporated into polymers or small molecules to alter their physical properties. For example, it can be used to enhance the thermal stability of polymeric materials or to create organic semiconductors with improved charge transport properties .
Biochemistry Research
In biochemistry, this compound could be used to study enzyme-substrate interactions, particularly with enzymes that interact with dihydrobenzodioxepine structures. It can help in understanding the binding affinities and reaction mechanisms of these enzymes, which is crucial for drug development .
Environmental Chemistry
The environmental fate of 3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid and its derivatives can be studied to assess their biodegradability and potential impact on ecosystems. Research in this field can lead to the development of safer and more sustainable chemicals for industrial applications .
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has hazard statements H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
IUPAC Name |
3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c11-10(12)7-2-3-8-9(6-7)14-5-1-4-13-8/h2-3,6H,1,4-5H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQSSBVLREFSMDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C=C(C=C2)C(=O)O)OC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60380032 |
Source
|
| Record name | 3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60380032 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid | |
CAS RN |
20825-89-2 |
Source
|
| Record name | 3,4-Dihydro-2H-1,5-benzodioxepin-7-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20825-89-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60380032 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-Dihydro-2h-1,5-benzodioxepine-7-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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